3,5-diiodothyroacetic acid
3,5-diiodothyroacetic acid
3,5-Diiodothyroacetic acid is an acetic acid derivative of thyroxine. It inhibits copper-induced lipid peroxidation of LDL isolated from human plasma when used at a concentration of 1 µM. 3,5-Diiodothyroacetic acid (5 mg/100 g diet) increases urinary and fecal excretion of sterols, as well as prevents high-fat diet-induced increases in liver lipid and cholesterol levels, in rats.
3,5-Diiodothyroacetic acid (diac) is the acetic acid variant of thyroxine. Formulations containing dosages in the range of 100 mg/day decrease serum cholesterol and produce calorigenic effects in humans. Formulations containing diac also protect human LDL cholesterol from oxidation in vitro. Diac treatment prevents elevated liver cholesterol in rats fed a high-fat diet and reduces previously elevated liver cholesterol to control levels.
3,5-Diiodothyroacetic acid (diac) is the acetic acid variant of thyroxine. Formulations containing dosages in the range of 100 mg/day decrease serum cholesterol and produce calorigenic effects in humans. Formulations containing diac also protect human LDL cholesterol from oxidation in vitro. Diac treatment prevents elevated liver cholesterol in rats fed a high-fat diet and reduces previously elevated liver cholesterol to control levels.
Brand Name:
Vulcanchem
CAS No.:
1155-40-4
VCID:
VC20784419
InChI:
InChI=1S/C14H10I2O4/c15-11-5-8(7-13(18)19)6-12(16)14(11)20-10-3-1-9(17)2-4-10/h1-6,17H,7H2,(H,18,19)
SMILES:
C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)CC(=O)O)I
Molecular Formula:
C14H10I2O4
Molecular Weight:
496.03 g/mol
3,5-diiodothyroacetic acid
CAS No.: 1155-40-4
Cat. No.: VC20784419
Molecular Formula: C14H10I2O4
Molecular Weight: 496.03 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,5-Diiodothyroacetic acid is an acetic acid derivative of thyroxine. It inhibits copper-induced lipid peroxidation of LDL isolated from human plasma when used at a concentration of 1 µM. 3,5-Diiodothyroacetic acid (5 mg/100 g diet) increases urinary and fecal excretion of sterols, as well as prevents high-fat diet-induced increases in liver lipid and cholesterol levels, in rats. 3,5-Diiodothyroacetic acid (diac) is the acetic acid variant of thyroxine. Formulations containing dosages in the range of 100 mg/day decrease serum cholesterol and produce calorigenic effects in humans. Formulations containing diac also protect human LDL cholesterol from oxidation in vitro. Diac treatment prevents elevated liver cholesterol in rats fed a high-fat diet and reduces previously elevated liver cholesterol to control levels. |
|---|---|
| CAS No. | 1155-40-4 |
| Molecular Formula | C14H10I2O4 |
| Molecular Weight | 496.03 g/mol |
| IUPAC Name | 2-[4-(4-hydroxyphenoxy)-3,5-diiodophenyl]acetic acid |
| Standard InChI | InChI=1S/C14H10I2O4/c15-11-5-8(7-13(18)19)6-12(16)14(11)20-10-3-1-9(17)2-4-10/h1-6,17H,7H2,(H,18,19) |
| Standard InChI Key | KKJBNMLZBHFYAE-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)CC(=O)O)I |
| Canonical SMILES | C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)CC(=O)O)I |
| Appearance | Assay:≥98%A crystalline solid |
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